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Compound of Interest

Compound Name: Pogostone

Cat. No.: B610156 Get Quote

For researchers, scientists, and drug development professionals, the quest for novel antifungal

agents with improved potency and broader spectrum of activity is a perpetual challenge.

Pogostone, a natural compound extracted from Pogostemon cablin, has demonstrated

promising antifungal properties. This guide provides a comprehensive head-to-head

comparison of recently developed Pogostone analogs, summarizing their antifungal potency

based on available experimental data. Detailed experimental protocols and a visualization of

the proposed mechanism of action are included to support further research and development in

this area.

Comparative Antifungal Potency of Pogostone and
Its Analogs
The following table summarizes the in vitro antifungal activity of Pogostone and its synthesized

analogs against a range of fungal pathogens. The data, presented as Minimum Inhibitory

Concentration (MIC), Minimum Fungicidal Concentration (MFC), or half-maximal effective

concentration (EC₅₀), has been compiled from various studies to facilitate a direct comparison

of their efficacy.
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Compound
Fungal
Species

MIC (µg/mL)
MFC
(µg/mL)

EC₅₀
(µg/mL)

Reference

Pogostone

(PO)

Candida

albicans
12 - 97 49 - 97 - [1][2]

Fluconazole-

resistant C.

albicans

3.1 - 50 50 - 400 - [2]

Colletotrichu

m fragariae
- - 8.5 ± 0.5 [3]

Colletotrichu

m

gloeosporioid

es

- - 2.34 ± 0.13 [3]

Colletotrichu

m acutatum
- - 7.74 ± 0.23 [3]

Botrytis

cinerea
- - 6.34 ± 0.85 [3]

Analog A1

Candida

albicans

(Guangzhou

clinical

isolates)

49 - 97 - - [1][2]

Analog A2

Candida

albicans

(Guangzhou

clinical

isolates)

24 - 49 - - [1][2]

Analog A3
Candida

albicans
12 - 49 >195 - [1][2]

Analog 3a₄₇ Valsa mali - - 0.95 [4]

Analog 2a₁₅ Valsa mali - - 0.34 [5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23160088/
https://www.researchgate.net/publication/264972776_Synthesis_and_antimicrobial_evaluation_of_pogostone_and_its_analogues
https://www.researchgate.net/publication/264972776_Synthesis_and_antimicrobial_evaluation_of_pogostone_and_its_analogues
https://pubmed.ncbi.nlm.nih.gov/40445592/
https://pubmed.ncbi.nlm.nih.gov/40445592/
https://pubmed.ncbi.nlm.nih.gov/40445592/
https://pubmed.ncbi.nlm.nih.gov/40445592/
https://pubmed.ncbi.nlm.nih.gov/23160088/
https://www.researchgate.net/publication/264972776_Synthesis_and_antimicrobial_evaluation_of_pogostone_and_its_analogues
https://pubmed.ncbi.nlm.nih.gov/23160088/
https://www.researchgate.net/publication/264972776_Synthesis_and_antimicrobial_evaluation_of_pogostone_and_its_analogues
https://pubmed.ncbi.nlm.nih.gov/23160088/
https://www.researchgate.net/publication/264972776_Synthesis_and_antimicrobial_evaluation_of_pogostone_and_its_analogues
https://pubmed.ncbi.nlm.nih.gov/41133292/?utm_source=FeedFetcher&utm_medium=rss&utm_campaign=pubmed-2&utm_content=1TCb4A3LOGbYsKBxg7HjlDOZXqloI63CkiXsntEbFN-BP2k9dV&fc=20210614052354&ff=20251028131855&v=2.18.0.post22+67771e2
https://pubmed.ncbi.nlm.nih.gov/40497647/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sclerotinia

sclerotiorum
- - 0.45 [5]

Analog IV4
Sclerotinia

sclerotiorum
- - 11.0 µM [6]

Deciphering the Antifungal Mechanism: A Proposed
Signaling Pathway
Experimental evidence suggests that Pogostone and its analogs exert their antifungal effects

primarily by disrupting critical cellular processes, leading to fungal cell death. The proposed

mechanism involves the induction of mitochondrial dysfunction and the compromising of cell

membrane integrity. This disruption leads to an increase in reactive oxygen species (ROS),

ultimately triggering apoptosis.

Fungal Cell
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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